Cas no 897617-97-9 (N-(4,5-dichloro-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-(4,5-dichloro-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 897617-97-9
• MF: C₁₈H₁₁Cl₂N₃O₃S
• MW: 420.269240617752
• CID: 6416088
• PubChem ID: 18560791
• Update Time: 2025-05-19

N-(4,5-dichloro-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dichloro-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• 897617-97-9
• N-(4,5-dichlorobenzo[d]thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• AKOS024610656
• F1813-0343

• Inchi： 1S/C18H11Cl2N3O3S/c19-11-5-6-12-16(15(11)20)21-18(27-12)22-17(26)9-1-3-10(4-2-9)23-13(24)7-8-14(23)25/h1-6H,7-8H2,(H,21,22,26)
• InChI Key： RDAOMEKTMBXLNB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1N=C(NC(C1C=CC(=CC=1)N1C(CCC1=O)=O)=O)S2)Cl

Computed Properties

• Exact Mass: 418.9898178g/mol
• Monoisotopic Mass: 418.9898178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-(4,5-dichloro-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

N-(4,5-Dichloro-1,3-Benzothiazol-2-Yl)-4-(2,5-Dioxopyrrolidin-1-Yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 897617-97-9, known as N-(4,5-dichloro-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole core with a benzamide moiety and a dioxopyrrolidine group. The presence of chlorine atoms at the 4 and 5 positions of the benzothiazole ring introduces interesting electronic properties and enhances its reactivity in certain chemical reactions.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of advanced materials. For instance, researchers have explored the use of this compound in the synthesis of high-performance polymers for optoelectronic applications. The dioxopyrrolidine group attached to the benzamide moiety plays a crucial role in modulating the physical and chemical properties of the molecule. This group contributes to the compound's stability under thermal and oxidative conditions, making it suitable for applications in harsh environments.

One of the most promising areas of research involving this compound is its potential as a precursor for synthesizing functional materials. Scientists have demonstrated that N-(4,5-dichloro-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide can be used to create self-healing polymers with exceptional mechanical properties. These polymers exhibit remarkable resilience under stress and have shown potential in aerospace and automotive industries.

In addition to its material science applications, this compound has also been studied for its biological activity. Researchers have investigated its ability to inhibit certain enzymes involved in inflammatory processes. The chlorine atoms on the benzothiazole ring are believed to contribute to this activity by enhancing the molecule's binding affinity to target proteins. While further studies are needed to fully understand its pharmacological potential, these initial findings suggest that this compound could be a valuable lead in drug discovery.

The synthesis of N-(4,5-dichloro-1,3-benzothiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the benzothiazole derivative and its subsequent coupling with the dioxopyrrolidine-containing benzamide. Recent advancements in catalytic methods have enabled higher yields and improved purity levels in these reactions.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, making it less harmful to aquatic ecosystems compared to some other synthetic compounds. However, further research is needed to assess its long-term impact on the environment.

In conclusion, N-(4,5-dichloro-1,3-benzothiazol-2-y